5-(3-Methoxy-4-methylbenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: (5E)-5-[(3-methoxy-4-methylphenyl)methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H20N2O5S/c1-12-3-4-13(9-14(12)24-2)10-15-17(22)20(18(23)26-15)11-16(21)19-5-7-25-8-6-19/h3-4,9-10H,5-8,11H2,1-2H3/b15-10+
• InChI Key: HUUMTPWMRVLQRN-XNTDXEJSSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OC
• SMILES: CC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OC

Description

5-(3-Methoxy-4-methylbenzylidene)-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, commonly known as MMBO, is a thiazolidinedione derivative that has shown promising results in scientific research. This compound has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MMBO involves the inhibition of PTP1B and HDACs. PTP1B is a negative regulator of insulin signaling, and its inhibition by MMBO leads to improved insulin sensitivity and glucose uptake. HDACs are enzymes that play a key role in cancer cell growth and survival, and their inhibition by MMBO leads to apoptosis and inhibition of cancer cell growth.
Biochemical and Physiological Effects:
MMBO has been found to have various biochemical and physiological effects. It has been shown to improve glucose uptake and insulin sensitivity in diabetic animals. MMBO has also been found to induce apoptosis in cancer cells and inhibit their growth. In addition, MMBO has been found to have anti-inflammatory properties and has been shown to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

MMBO has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its biochemical and physiological effects. However, MMBO has some limitations as well. It is not very soluble in water, which can make it difficult to administer in animal studies. In addition, MMBO has not been studied extensively in human clinical trials, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for MMBO research. One potential direction is to study its efficacy in human clinical trials for the treatment of type 2 diabetes and cancer. Another potential direction is to develop more water-soluble derivatives of MMBO to improve its administration in animal studies. Finally, further research is needed to fully understand the safety and efficacy of MMBO in humans.

Synthesis Methods

The synthesis of MMBO has been reported using various methods. One of the most common methods involves the reaction of 3-methoxy-4-methylbenzaldehyde with 2-(4-morpholinyl)-2-oxoethyl isothiocyanate in the presence of triethylamine. This reaction yields the intermediate product, which is further reacted with thiosemicarbazide to form MMBO. Other methods involve the use of different reagents and solvents, but the basic reaction mechanism remains the same.

Scientific Research Applications

MMBO has been extensively studied for its potential therapeutic applications. It has been shown to have antidiabetic, anticancer, and anti-inflammatory properties. MMBO has been found to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling. This inhibition leads to increased insulin sensitivity and improved glucose uptake, making MMBO a potential candidate for the treatment of type 2 diabetes.
In addition to its antidiabetic properties, MMBO has also been found to have anticancer properties. It has been shown to induce apoptosis in cancer cells and inhibit their growth. MMBO has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in cancer cell growth and survival.